(Z)-2-Hydroxy-3-[(1-oxo-9-octadecenyl)oxy]propyltrimethylammonium chloride

• IUPAC Name: [2-hydroxy-3-[(Z)-octadec-9-enoyl]oxypropyl]-trimethylazanium;chloride
• InChI: InChI=1S/C24H48NO3.ClH/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-24(27)28-22-23(26)21-25(2,3)4;/h12-13,23,26H,5-11,14-22H2,1-4H3;1H/q+1;/p-1/b13-12-
• InChI Key: OYUNFRDRYWKVEV-USGGBSEESA-M
• Canonical SMILES: CCCCCCCCC=CCCCCCCCC(=O)OCC(C[N+](C)(C)C)O.[Cl-]
• Isomeric SMILES: CCCCCCCC/C=C\CCCCCCCC(=O)OCC(C[N+](C)(C)C)O.[Cl-]
• Molecular Formula: C24H48ClNO3
• DSSTOX Substance ID: DTXSID401021211
• Molecular Weight: 434.1 g/mol
• CAS RN: 19467-38-0

Description

(Z)-2-Hydroxy-3-[(1-oxo-9-octadecenyl)oxy]propyltrimethylammonium chloride, also known as HTMA-Br, is a cationic surfactant that has been widely used in various scientific research applications. This compound is synthesized through a simple and efficient method and has been found to have several biochemical and physiological effects.

Scientific Research Applications

• Synthesis and Characterization : Xiao (2003) detailed the synthesis of a related compound, RS-3-chloro-2-oxy-propyltrimethylammonium-chloride, an intermediate of carnitine and acetylcholine, resolved using R,R-tartric acid. The compound was characterized using various techniques including IR spectroscopy, MS, NMR, and X-ray diffraction (Xiao, 2003).

• Triazole Derivatives from Fatty Acids : Jie, Pasha, and Alam (1998) synthesized novel triazole fatty acid derivatives from activated acetylenic fatty acid esters. They used various analytical methods for characterization, demonstrating the chemical versatility of fatty acid derivatives (Jie, Pasha, & Alam, 1998).

• Cationic Lipid Synthesis : Li, Debs, and Heath (2006) developed a highly efficient strategy for synthesizing a cationic lipid closely related to the queried compound. This highlights the importance of these compounds in the synthesis of biologically relevant materials (Li, Debs, & Heath, 2006).

• Photolabile Polymers : Sobolčiak et al. (2013) synthesized a novel cationic polymer, which can switch to a zwitterionic form upon light irradiation. This demonstrates the potential of such compounds in creating responsive materials with biomedical applications (Sobolčiak et al., 2013).

• Skin Irritation Studies : Yamamoto et al. (2019) compared new bis-quaternary ammonium compounds with common antiseptics for skin irritation potential, using cell culture methods. This research is significant in evaluating the safety profile of quaternary ammonium compounds in topical applications (Yamamoto et al., 2019).

• Environmental Applications : Chen, Wu, and Jafvert (2017) synthesized a quaternary ammonium hydroxypropyl conjugated linoleic acid ester (QACLE) for removing anions from water. This research suggests environmental applications, particularly in water treatment processes (Chen, Wu, & Jafvert, 2017).